Cas no 1361649-80-0 (6-(2,3,4-Trichlorophenyl)-2,3,5-trifluoropyridine)

• Product Name: 6-(2,3,4-Trichlorophenyl)-2,3,5-trifluoropyridine
• CAS No: 1361649-80-0
• MF: C₁₁H₃Cl₃F₃N
• MW: 312.502430200577
• CID: 4970250
• Update Time: 2025-05-18

6-(2,3,4-Trichlorophenyl)-2,3,5-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(2,3,4-Trichlorophenyl)-2,3,5-trifluoropyridine

• Inchi： 1S/C11H3Cl3F3N/c12-5-2-1-4(8(13)9(5)14)10-6(15)3-7(16)11(17)18-10/h1-3H
• InChI Key： OJTUIVTYCCDTTJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC(=C(N=1)F)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 6-(2,3,4-Trichlorophenyl)-2,3,5-trifluoropyridine

Introduction to 6-(2,3,4-Trichlorophenyl)-2,3,5-trifluoropyridine (CAS No. 1361649-80-0)

6-(2,3,4-Trichlorophenyl)-2,3,5-trifluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361649-80-0, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of trifluoropyridines, which are known for their broad spectrum of biological activities and utility in drug design. The presence of multiple fluorine atoms and a trichlorophenyl substituent imparts unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The structural features of 6-(2,3,4-Trichlorophenyl)-2,3,5-trifluoropyridine contribute to its potential as an intermediate in the synthesis of bioactive molecules. The trifluoropyridine core is particularly interesting due to its ability to modulate enzyme activity and interact with biological targets. Recent studies have highlighted the role of fluorinated pyridines in enhancing metabolic stability and binding affinity in drug candidates. The trichlorophenyl group further extends the compound's versatility by providing additional sites for functionalization and interaction with biological systems.

In the realm of medicinal chemistry, the development of small-molecule inhibitors often relies on the optimization of key structural motifs to achieve desired pharmacological effects. 6-(2,3,4-Trichlorophenyl)-2,3,5-trifluoropyridine has been explored as a building block for molecules targeting various disease pathways. For instance, its fluorinated nature has been leveraged in the design of kinase inhibitors, where fluorine atoms can improve binding interactions by increasing lipophilicity and reducing metabolic susceptibility. Additionally, the compound's aromaticity and electron-withdrawing groups make it a candidate for applications in antiviral and anticancer therapies.

Recent advancements in computational chemistry have enabled more efficient screening and design of fluorinated pyridines like 6-(2,3,4-Trichlorophenyl)-2,3,5-trifluoropyridine. Molecular modeling techniques have been employed to predict binding affinities and optimize lead compounds for drug discovery. These computational approaches have accelerated the process of identifying promising candidates for further experimental validation. Moreover, green chemistry principles have been integrated into the synthesis of this compound, emphasizing sustainable methodologies that minimize waste and hazardous byproducts.

The synthesis of 6-(2,3,4-Trichlorophenyl)-2,3,5-trifluoropyridine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include halogenation reactions to introduce chlorine atoms into the phenyl ring and fluorination processes to incorporate fluorine atoms into the pyridine core. These reactions often require precise control over reaction conditions to ensure high yields and purity. Catalytic methods have been particularly useful in facilitating these transformations while maintaining selectivity.

From a biological perspective, 6-(2,3,4-Trichlorophenyl)-2,3,5-trifluoropyridine has shown promise in preclinical studies as a modulator of enzyme function. For example, derivatives of this compound have been investigated for their potential in inhibiting proteases involved in inflammatory pathways. The ability of fluorinated pyridines to engage with biological targets at an atomic level has been crucial in understanding their mechanism of action. Further research is ongoing to elucidate how structural modifications influence biological activity and to identify new therapeutic applications.

The pharmaceutical industry continues to invest in fluorinated heterocycles due to their proven track record in drug development. 6-(2,3,4-Trichlorophenyl)-2,3,5-trifluoropyridine exemplifies this trend by serving as a versatile scaffold for innovative drug candidates. As our understanding of molecular interactions deepens，so does our capacity to design compounds with tailored properties. This compound represents a testament to the power of interdisciplinary collaboration between chemists、biologists、and pharmacologists in advancing therapeutic solutions.

In conclusion,6-(2,3，4-Trichlorophenyl)-2，3，5-trifluoropyridine (CAS No. 1361649-80-0) is a multifaceted compound with significant potential in pharmaceutical research。 Its unique structural features，combined with recent advancements in synthetic and computational chemistry，make it a valuable asset for drug discovery efforts。 As research continues to uncover new applications，this compound will undoubtedly play a crucial role in shaping the future of medicinal chemistry。